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Introduction

NuPro®, a yeast extract rich in functional nutrients, is increasingly utilized in the animal feed
industry as a palatability enhancer and a source of high-quality protein.[1][2][3] Derived from a
specific strain of Saccharomyces cerevisiae, NuPro® is characterized by its high concentration
of nucleotides, glutamic acid, free amino acids, peptides, and inositol.[2][3][4] These
components are known to act as potent feeding stimulants, thereby improving feed intake,
which is particularly crucial during critical growth stages and periods of stress, such as post-
weaning in piglets.[5][6][7] This document provides detailed application notes and experimental
protocols for evaluating the efficacy of NuPro® as a palatability enhancer in swine, poultry, and
aquaculture feed formulations.

Mechanism of Action: Enhancing Palatability
through Umami Taste Perception

The palatability-enhancing effects of NuPro® are largely attributed to its high content of
glutamate and nucleotides, which elicit the "umami" or savory taste. This taste perception is
mediated by specific G protein-coupled receptors (GPCRS) located on the taste buds of
animals.[8] The primary receptors involved are the T1IR1/T1R3 heterodimer and metabotropic
glutamate receptors (mGIluRs).[5][9]
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The binding of glutamate (an amino acid) to the TIR1/T1R3 receptor is significantly enhanced
by the presence of 5'-nucleotides, such as those abundant in NuPro®. This synergistic
interaction amplifies the umami signal, leading to increased feed acceptance and consumption.
[7] The downstream signaling cascade involves the activation of phospholipase C beta 2
(PLCB2), leading to the release of intracellular calcium and subsequent activation of the
transient receptor potential cation channel subfamily M member 5 (TRPM5).[10][11] This
cascade ultimately results in neurotransmitter release and the perception of a savory taste,
making the feed more appealing to the animal.[11][12]

Data Presentation: Summary of Performance
Improvements

The inclusion of NuPro® in animal diets has been shown to improve key performance
indicators across various species. The following tables summarize the quantitative data from

several studies.

. . Percentage
Parameter Control Diet NuPro® Diet Reference(s)
Improvement
Post-Weaning
Piglets
Average Daily ) Increased by 6-
] Varies 14% (average) [6]
Gain ( g/day) 21%
Feed Intake ( ) Increased by 7- 15% (average,
Varies ) N [6]
g/day ) 15% Asia Pacific)
] ) ) ] Increased by
Liveweight Gain Varies ~8% [6]
~8%
Grower-Finisher
Pigs
Days to _
139 days 135 days 2.9% reduction [6]
Slaughter

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33580387/
https://www.tandfonline.com/doi/full/10.1080/23308249.2016.1249279
https://pmc.ncbi.nlm.nih.gov/articles/PMC8791780/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8791780/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9596290/
https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://en.engormix.com/aquaculture/fish-feed-nutrition/the-organic-aquaculture-movement_a33707/
https://en.engormix.com/aquaculture/fish-feed-nutrition/the-organic-aquaculture-movement_a33707/
https://en.engormix.com/aquaculture/fish-feed-nutrition/the-organic-aquaculture-movement_a33707/
https://en.engormix.com/aquaculture/fish-feed-nutrition/the-organic-aquaculture-movement_a33707/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Table 2: Effect of NuPro® on Poultry Performance

(Broilers)
. NuPro® Diet Percentage
Parameter Control Diet . . Reference(s)
(2% inclusion)  Improvement
Starter Phase (1-
7 days)
Feed
) Varies Higher Not specified 9]

Consumption
Body Weight ) ) N

) Varies Higher Not specified [9]
Gain
Overall
Performance
Feed Conversion ) )

Varies Improved Varies [13][14]

Ratio

Table 3: Effect of NuPro® on Aquaculture Performance
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Percentage

. . NuPro® Reference(s
Species Parameter Control Diet Diet Improveme )
ie
nt
Pacific White
) Feed o 14%
Shrimp ) ) Significantly )
) Conversion Varies (commercial [15]
(Litopenaeus ) Lower )
) Ratio trial)
vannamei)
Outperformed
Tilapia Weight Gain Varies commercial Not specified [6]
diet
Rainbow
Trout Final Live 69.76 (15%
] 64.01 9.0% [16][17]
(Oncorhynch Weight (g) NuPro®)
us mykiss)
Average
Individual 45.27 (15%
_ _ 39.57 14.4% [16][17]
Weight Gain NuPro®)
)]

Experimental Protocols

The following are detailed methodologies for evaluating the palatability and performance-
enhancing effects of NuPro® in swine, poultry, and aquaculture.

Protocol 1: Palatability and Performance Trial in Post-
Weaning Piglets

Objective: To evaluate the effect of NuPro® supplementation on feed intake, growth
performance, and health of weanling pigs.

Methodology:

e Animals and Housing:
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o Use a total of 64 piglets, weaned at approximately 19-21 days of age, with an initial body
weight of around 10 kg.[9]

o House piglets in pens with controlled environmental conditions (temperature, ventilation).

o Randomly allocate piglets to one of two dietary treatment groups, ensuring equal
distribution of weight and sex.

o Dietary Treatments:

o Control Group (T1): A standard basal diet formulated to meet the nutritional requirements
of weanling pigs. This diet can be based on vegetable proteins like potato protein.[9]

o NuPro® Group (T2): The basal diet with NuPro® included at a specific percentage, either
as a replacement for another protein source or as an addition. Common inclusion rates
are 1.5% to 5%.[4][9] For a two-phase nursery diet, a 5% inclusion from day 1-14 and
2.5% from day 15-28 can be used.[4]

o Experimental Procedure:
o The trial duration is typically 28 to 42 days post-weaning.
o Provide feed and water ad libitum.
o Measure and record feed intake daily for each pen.

o Weigh individual piglets at the start of the trial and weekly thereafter to calculate average
daily gain (ADG), feed conversion ratio (FCR), and overall weight gain.

o Monitor and record the incidence and severity of diarrhea daily.
o Data Analysis:

o Analyze the collected data (ADG, feed intake, FCR, incidence of diarrhea) using
appropriate statistical methods, such as a t-test or ANOVA, to determine significant
differences between the control and NuPro® groups.

Protocol 2: Performance Evaluation in Broiler Chickens
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Objective: To assess the impact of NuPro® on the growth performance and feed efficiency of
broiler chickens.

Methodology:

e Animals and Housing:

o Use day-old male broiler chicks from a commercial strain.

o House the chicks in floor pens with fresh litter and provide appropriate heating.

o Randomly assign chicks to dietary treatment groups with multiple replicates per treatment
(e.g., 6 replicate groups of 60 birds each).[13]

o Dietary Treatments:

o Control Group (T1): A standard corn-soybean meal-based broiler starter diet.

o NuPro® Treatment Groups:

= T2: Control diet with 2% NuPro® for the first 7 days.[13][14]

» T3: Control diet with 2% NuPro® for the first 14 days.[13][14]

» T4: Control diet with 2% NuPro® for the first 7 days and again during the finisher period
(e.g., days 35-42).[13][14]

o Experimental Procedure:

[¢]

The trial duration is typically 42 days.

Provide feed and water ad libitum.

[e]

[e]

Measure body weight and feed consumption per pen at regular intervals (e.g., days 7, 14,
21, 35, and 42).

[e]

Calculate body weight gain, feed intake, and feed conversion ratio for each period.

o

Record mortality daily.
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o Data Analysis:

o Analyze performance data using ANOVA with treatment as the main effect. Use
appropriate post-hoc tests to compare treatment means.

Protocol 3: Feed Preference and Growth Trial in
Aquaculture (Rainbow Trout)

Objective: To determine the effect of replacing fish meal with NuPro® on feed palatability,
growth performance, and feed utilization in rainbow trout.

Methodology:
e Animals and Housing:
o Use juvenile rainbow trout with an average initial live weight of approximately 24 g.[16][17]

o Acclimate the fish to the experimental conditions in tanks within a recirculating aquaculture
system.

o Randomly distribute the fish into triplicate groups for each dietary treatment (e.g., 60 fish
per replicate).[16][17]

e Dietary Treatments:

[¢]

Formulate extruded pellet diets (e.g., 2.0 mm).

o Control Group (A): A diet containing a standard level of fish meal (e.g., 40%) and no
NuPro®.[16][17]

o NuPro® Group B: A diet where a portion of the fish meal is replaced by NuPro® (e.g.,
33% fish meal and 7% NuPro®).[16][17]

o NuPro® Group C: A diet with a higher replacement level (e.g., 25% fish meal and 15%
NuPro®).[16][17]

» Experimental Procedure:

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://www.agrojournal.org/26/01-29.pdf
https://www.researchgate.net/publication/339697601_The_influence_of_Nu_ProR_as_a_substitution_of_fish_meal_on_the_growth_performance_of_rainbow_trout_Oncorhynchus_mykiss_W_cultivated_in_recirculating_system
https://www.agrojournal.org/26/01-29.pdf
https://www.researchgate.net/publication/339697601_The_influence_of_Nu_ProR_as_a_substitution_of_fish_meal_on_the_growth_performance_of_rainbow_trout_Oncorhynchus_mykiss_W_cultivated_in_recirculating_system
https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://www.agrojournal.org/26/01-29.pdf
https://www.researchgate.net/publication/339697601_The_influence_of_Nu_ProR_as_a_substitution_of_fish_meal_on_the_growth_performance_of_rainbow_trout_Oncorhynchus_mykiss_W_cultivated_in_recirculating_system
https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://www.agrojournal.org/26/01-29.pdf
https://www.researchgate.net/publication/339697601_The_influence_of_Nu_ProR_as_a_substitution_of_fish_meal_on_the_growth_performance_of_rainbow_trout_Oncorhynchus_mykiss_W_cultivated_in_recirculating_system
https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://www.agrojournal.org/26/01-29.pdf
https://www.researchgate.net/publication/339697601_The_influence_of_Nu_ProR_as_a_substitution_of_fish_meal_on_the_growth_performance_of_rainbow_trout_Oncorhynchus_mykiss_W_cultivated_in_recirculating_system
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[e]

The trial duration is 60 days.[16][17]

o

Feed the fish to apparent satiation multiple times per day (e.g., four times).

[¢]

Record the daily feed intake for each tank.

[¢]

Measure the individual weight of all fish at the beginning and end of the experiment to
calculate weight gain, specific growth rate (SGR), and feed conversion ratio (FCR).

[¢]

Monitor water quality parameters (temperature, dissolved oxygen, pH, ammonia) daily.

o Data Analysis:

o Analyze the growth performance and feed utilization data using one-way ANOVA. If
significant differences are found, use a multiple comparison test (e.g., Tukey's test) to
identify differences between treatment groups.

Visualizations: Signaling Pathways and

Experimental Workflows
Signaling Pathway for Umami Taste Perception

Click to download full resolution via product page

Caption: Umami taste signaling cascade in animal taste receptor cells.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.agrojournal.org/26/01-29.pdf
https://www.researchgate.net/publication/339697601_The_influence_of_Nu_ProR_as_a_substitution_of_fish_meal_on_the_growth_performance_of_rainbow_trout_Oncorhynchus_mykiss_W_cultivated_in_recirculating_system
https://www.benchchem.com/product/b1166724?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Workflow for a Palatability Trial

Experimental Setup
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(e.g., 28-60 days)

!
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- Feed Intake
- Body Weight
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Data Analysip & Outcome
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Statistical Analysis
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Conclusion on NuPro® Efficacy

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1166724?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: General workflow for an animal feed palatability trial.
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[https://www.benchchem.com/product/b1166724#using-nupro-as-a-palatability-enhancer-in-
animal-feed]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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